ethyl 2-{[(2-oxo-1,3-benzoxazol-3(2H)-yl)acetyl]amino}-4-phenyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-[[2-(2-oxo-1,3-benzoxazol-3-yl)acetyl]amino]-4-phenylthiophene-3-carboxylate
• InChI: InChI=1S/C22H18N2O5S/c1-2-28-21(26)19-15(14-8-4-3-5-9-14)13-30-20(19)23-18(25)12-24-16-10-6-7-11-17(16)29-22(24)27/h3-11,13H,2,12H2,1H3,(H,23,25)
• InChI Key: GXWRRXBUHMXCBN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=CC=C2)NC(=O)CN3C4=CC=CC=C4OC3=O
• Molecular Formula: C22H18N2O5S
• Molecular Weight: 422.5 g/mol

Description

“Ethyl 2-{[(2-oxo-1,3-benzoxazol-3(2H)-yl)acetyl]amino}-4-phenyl-3-thiophenecarboxylate” is a complex organic compound. It contains a benzoxazole moiety, which is a bicyclic planar molecule and an important member of the heteroarenes. Benzoxazole has been extensively used as a starting material for different mechanistic approaches in drug discovery.

Synthesis Analysis

The synthesis of benzoxazole derivatives often involves the use of 2-aminophenol as a precursor. A variety of well-organized synthetic methodologies for benzoxazole have been developed, using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts.

Molecular Structure Analysis

The molecular formula of the compound is C24H20N2O7S. It is a complex structure that includes a benzoxazole ring, a thiophene ring, and a phenyl ring.

Chemical Reactions Analysis

Benzoxazole derivatives can be synthesized via different pathways. For example, a Regel-type transition-metal-free direct C-2 aroylation of (benzo)oxazoles with acid chlorides is catalyzed by N,N-dimethyl-4-aminopyridine (DMAP) and affords the corresponding 2-ketoazoles.

Future Directions

Benzoxazole and its derivatives continue to be a subject of interest in synthetic organic chemistry, medicinal chemistry, pharmaceutical, and industrial areas due to their wide range of biological activities. Future research may focus on developing more efficient synthetic methodologies and exploring the potential applications of these compounds in various fields.